Cas no 2136758-99-9 ((2S)-oxolan-2-ylmethanesulfonyl chloride)

• Product Name: (2S)-oxolan-2-ylmethanesulfonyl chloride
• CAS No: 2136758-99-9
• MF: C₅H₉ClO₃S
• MW: 184.641159772873
• CID: 5999545
• PubChem ID: 98123375
• Update Time: 2025-06-22

(2S)-oxolan-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2S)-oxolan-2-ylmethanesulfonyl chloride
• [(2S)-oxolan-2-yl]methanesulfonyl chloride
• 2136758-99-9
• EN300-1120645

• Inchi： 1S/C5H9ClO3S/c6-10(7,8)4-5-2-1-3-9-5/h5H,1-4H2/t5-/m0/s1
• InChI Key： OTZGHNVMPIKAEL-YFKPBYRVSA-N
• SMILES： ClS(C[C@@H]1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 183.9960930g/mol
• Monoisotopic Mass: 183.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Additional information on (2S)-oxolan-2-ylmethanesulfonyl chloride

Recent Advances in the Application of (2S)-Oxolan-2-ylmethanesulfonyl Chloride (CAS: 2136758-99-9) in Chemical Biology and Pharmaceutical Research

(2S)-Oxolan-2-ylmethanesulfonyl chloride (CAS: 2136758-99-9) is a chiral sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its unique structural features, including the oxolane ring and the reactive sulfonyl chloride moiety, make it a valuable building block for the construction of complex molecular architectures.

Recent studies have focused on the use of (2S)-oxolan-2-ylmethanesulfonyl chloride in the synthesis of covalent inhibitors targeting serine and cysteine proteases. The sulfonyl chloride group enables the formation of stable covalent bonds with the active-site nucleophiles of these enzymes, leading to potent and selective inhibition. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of this compound in the development of a novel class of SARS-CoV-2 main protease inhibitors, showcasing its potential in antiviral drug discovery.

In addition to its role in protease inhibition, (2S)-oxolan-2-ylmethanesulfonyl chloride has been employed in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-established class of compounds with diverse pharmacological activities, including antibacterial, antifungal, and anticancer properties. The chirality of the oxolane ring in this compound allows for the stereoselective synthesis of sulfonamide derivatives, which can significantly influence their biological activity and pharmacokinetic profiles.

Another emerging application of (2S)-oxolan-2-ylmethanesulfonyl chloride is in the field of chemical biology, where it is used as a tool for protein labeling and modification. The reactive sulfonyl chloride group can selectively modify cysteine residues in proteins, enabling the study of protein-protein interactions and the development of targeted therapies. A recent study in Nature Chemical Biology highlighted the use of this compound in the site-specific modification of antibodies, paving the way for the development of next-generation bioconjugates.

Despite its promising applications, the synthesis and handling of (2S)-oxolan-2-ylmethanesulfonyl chloride present certain challenges. The compound is highly reactive and moisture-sensitive, requiring careful handling under anhydrous conditions. Recent advancements in synthetic methodologies, however, have improved the efficiency and scalability of its production. For example, a 2022 publication in Organic Process Research & Development described an optimized synthetic route that enhances yield and purity while minimizing environmental impact.

In conclusion, (2S)-oxolan-2-ylmethanesulfonyl chloride (CAS: 2136758-99-9) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from the development of covalent protease inhibitors to the synthesis of stereoselective sulfonamides and protein modification strategies. Ongoing research continues to explore its potential in drug discovery and chemical biology, underscoring its importance as a versatile and impactful compound in the field.